![molecular formula C20H26ClN3O2 B5186387 2-methoxy-N-[2-(4-phenyl-1-piperazinyl)ethyl]benzamide hydrochloride](/img/structure/B5186387.png)
2-methoxy-N-[2-(4-phenyl-1-piperazinyl)ethyl]benzamide hydrochloride
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Overview
Description
2-methoxy-N-[2-(4-phenyl-1-piperazinyl)ethyl]benzamide hydrochloride, also known as MPPEB hydrochloride, is a chemical compound that has gained significant attention in the field of scientific research. This compound is synthesized using specific methods and has a unique mechanism of action that makes it a valuable tool in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 2-methoxy-N-[2-(4-phenyl-1-piperazinyl)ethyl]benzamide hydrochloride hydrochloride involves its selective binding to the dopamine D4 receptor. This binding inhibits the activation of the receptor by dopamine, which results in the modulation of various physiological and pathological processes. The exact mechanism of action of this compound hydrochloride is still under investigation, and further studies are required to fully understand its mode of action.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound hydrochloride are primarily related to its selective binding to the dopamine D4 receptor. This binding inhibits the activation of the receptor by dopamine, which results in the modulation of various physiological and pathological processes. Some of the physiological effects of this compound hydrochloride include the regulation of mood, emotion, and cognitive functions. Additionally, this compound has been shown to have potential therapeutic effects in the treatment of drug addiction and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methoxy-N-[2-(4-phenyl-1-piperazinyl)ethyl]benzamide hydrochloride hydrochloride in lab experiments is its selective binding to the dopamine D4 receptor. This allows researchers to study the specific effects of dopamine on various physiological and pathological processes. Additionally, this compound hydrochloride is a potent antagonist, which allows for the precise modulation of the dopamine D4 receptor. However, one of the limitations of using this compound hydrochloride is its potential off-target effects. Further studies are required to fully understand the potential off-target effects of this compound.
Future Directions
There are several future directions for the study of 2-methoxy-N-[2-(4-phenyl-1-piperazinyl)ethyl]benzamide hydrochloride hydrochloride. One of the main directions is the investigation of its potential therapeutic effects in the treatment of drug addiction and schizophrenia. Additionally, further studies are required to fully understand the mechanism of action of this compound hydrochloride and its potential off-target effects. Finally, the development of more selective and potent dopamine D4 receptor antagonists is required to further advance the field of dopamine research.
Conclusion:
In conclusion, this compound hydrochloride is a valuable tool in various scientific research studies. Its selective binding to the dopamine D4 receptor allows for the precise modulation of various physiological and pathological processes. This compound has potential therapeutic effects in the treatment of drug addiction and schizophrenia. However, further studies are required to fully understand the mechanism of action and potential off-target effects of this compound hydrochloride.
Synthesis Methods
The synthesis method for 2-methoxy-N-[2-(4-phenyl-1-piperazinyl)ethyl]benzamide hydrochloride hydrochloride involves several steps. The first step involves the reaction of 2-chlorobenzoyl chloride with 2-methoxyethylamine to form N-(2-methoxyethyl)-2-chlorobenzamide. This intermediate is then reacted with 4-phenylpiperazine to form the final product, this compound hydrochloride. The purity of the final product is confirmed using various techniques such as thin-layer chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
2-methoxy-N-[2-(4-phenyl-1-piperazinyl)ethyl]benzamide hydrochloride hydrochloride has been extensively used in various scientific research studies. It is primarily used as a selective antagonist for the dopamine D4 receptor, which is involved in several physiological and pathological processes. This compound is also used to study the role of dopamine in the regulation of mood, emotion, and cognitive functions. Additionally, this compound hydrochloride has been used to study the role of dopamine in drug addiction and schizophrenia.
properties
IUPAC Name |
2-methoxy-N-[2-(4-phenylpiperazin-1-yl)ethyl]benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2.ClH/c1-25-19-10-6-5-9-18(19)20(24)21-11-12-22-13-15-23(16-14-22)17-7-3-2-4-8-17;/h2-10H,11-16H2,1H3,(H,21,24);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYJIYXZIDDTVII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NCCN2CCN(CC2)C3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
52.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47196391 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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